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Compound of Interest

Compound Name: 1,3-Di-tert-butylbenzene

Cat. No.: B094130 Get Quote

Proper disposal of 1,3-Di-tert-butylbenzene is critical for ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for

researchers, scientists, and drug development professionals to handle and dispose of this

chemical waste safely and in compliance with regulations.

Immediate Safety and Hazard Information
1,3-Di-tert-butylbenzene (CAS No. 1014-60-4) is a combustible liquid that requires careful

handling.[1][2] Vapors may be heavier than air and can form explosive mixtures with air upon

intense heating. It is crucial to avoid contact with strong oxidizing agents, heat, sparks, and

open flames.[1][2][3]

Table 1: Key Hazard Information for 1,3-Di-tert-butylbenzene
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Hazard Type Description Citations

Physical Hazards Combustible liquid. [1][2][4]

Vapors may form explosive

mixtures with air on intense

heating.

Keep away from heat, sparks,

open flames, and hot surfaces.
[1][2]

Health Hazards
Avoid inhalation of vapor or

mist.
[5]

Avoid contact with skin and

eyes.
[1][6]

Environmental Hazards
Do not let the product enter

drains or sewer systems.
[5][6][7]

Prevent contamination of

water, foodstuffs, and soil.
[7]

Incompatibilities Strong oxidizing agents. [1][3]

Personal Protective Equipment (PPE)
When handling 1,3-Di-tert-butylbenzene waste, all personnel must use appropriate Personal

Protective Equipment (PPE) to minimize exposure risks.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards.[7]

Skin Protection: Wear impervious, flame-resistant clothing and protective gloves.[7]

Respiratory Protection: If exposure limits are exceeded or in case of inadequate ventilation,

use a full-face respirator with appropriate cartridges or a self-contained breathing apparatus

(SCBA).[5][7][8]

Step-by-Step Disposal Protocol
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Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

Step 1: Waste Segregation and Collection
Designate a Waste Area: Establish a specific, well-ventilated area for the collection of

hazardous waste, under the control of laboratory personnel.[9]

Use Appropriate Containers: Collect 1,3-Di-tert-butylbenzene waste in original or

compatible, leak-proof, and clearly labeled containers.[9]

Label Containers: Clearly label the waste container with "Hazardous Waste" and the

chemical name "1,3-Di-tert-butylbenzene".[9]

Do Not Mix Wastes: Never mix 1,3-Di-tert-butylbenzene with other waste streams,

especially incompatible chemicals.[9]

Step 2: Handling Accidental Spills
Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[1]

[5][6]

Ensure Ventilation: Ventilate the area of the spill to disperse vapors.[8]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[5][6][7] Cover

drains to prevent the material from entering waterways.

Absorb the Material: Collect the spillage using a non-combustible, absorbent material such

as sand, earth, or vermiculite.[8]

Collect for Disposal: Sweep or shovel the absorbed material into a suitable, sealed container

for disposal.[1]

Step 3: Approved Disposal Methods
Disposal of 1,3-Di-tert-butylbenzene must be conducted in accordance with all local, state,

and federal regulations.[8] Improper disposal is prohibited.
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Licensed Hazardous Waste Contractor: The primary and recommended method is to arrange

for disposal through a licensed waste disposal company or your institution's Environmental

Health & Safety (EHS) department.[3][7][9]

Controlled Incineration: This material may be burned in a chemical incinerator equipped with

an afterburner and scrubber.[3][7] This should only be performed by a licensed facility.

Prohibited Actions:

DO NOT pour down the drain or into any sewer system.[7]

DO NOT dispose of in regular trash.[9]

DO NOT allow it to contaminate soil or water.[7]

Step 4: Empty Container Disposal
Handle uncleaned containers as you would the product itself.

Rinsing: Containers can be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.[7]

Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or

reconditioning.[7]

Final Disposal: Alternatively, the packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill, if permitted by local regulations.[7]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of 1,3-Di-tert-
butylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/1-3-di-tert-butylbenzene.htm
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://allsource-environmental.com/waste-types/chemical-solvent/
https://www.chemicalbook.com/msds/1-3-di-tert-butylbenzene.htm
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://allsource-environmental.com/waste-types/chemical-solvent/
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://www.echemi.com/sds/13-di-tert-butylbenzene-pid_Seven5785.html
https://www.benchchem.com/product/b094130?utm_src=pdf-body
https://www.benchchem.com/product/b094130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Spill Response

Disposal Path

Identify 1,3-Di-tert-butylbenzene Waste

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Segregate from Other Waste Streams

Collect in Labeled, Compatible Container

Accidental Spill Occurs

Contain Spill & Remove Ignition Sources

Yes

Consult Local, State & Federal Regulations

NoAbsorb with Inert Material (Sand, Earth)

Collect into Sealed Container for Disposal

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Controlled Incineration
at Licensed Facility

Dispose of Empty Container Properly
(Triple Rinse or Puncture)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,3-Di-tert-butylbenzene.
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Physicochemical Data for Safe Handling
Understanding the properties of 1,3-Di-tert-butylbenzene is essential for its safe handling and

disposal.

Table 2: Relevant Physicochemical Properties

Property Value Citation

CAS Number 1014-60-4

Molecular Formula C₁₄H₂₂

Physical State Liquid [1]

Melting Point 10 - 11 °C (50 - 52 °F) [5]

Boiling Point
106 - 107 °C (223 - 225 °F) at

24 hPa
[5]

Flash Point 84 °C (183 °F) [4]

Density 0.859 g/cm³ at 25 °C (77 °F) [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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